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Compound of Interest

Compound Name: (R)-Dtbm-segphos

Cat. No.: B3004171 Get Quote

(R)-(-)-5,5'-Bis[di(3,5-di-tert-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole,

commonly known as (R)-DTBM-SEGPHOS, is a chiral phosphine ligand widely employed in

asymmetric catalysis. As a member of the SEGPHOS family of ligands, it is distinguished by its

bulky 3,5-di-tert-butyl-4-methoxyphenyl substituents on the phosphorus atoms. These

modifications create a sterically hindered and electron-rich catalytic environment, which often

leads to exceptional levels of activity and enantioselectivity in a variety of chemical

transformations. This guide provides a cost-benefit analysis of (R)-DTBM-SEGPHOS,

comparing its performance and price against other common chiral phosphine ligands to aid

researchers in catalyst selection.

Cost Analysis: A Price Comparison
The initial acquisition cost is a significant factor in catalyst selection for both academic research

and industrial applications. (R)-DTBM-SEGPHOS is generally positioned at a premium price

point compared to less substituted or classical chiral ligands like BINAP. The cost is justified by

its complex synthesis and often superior performance, which can lead to lower catalyst

loadings and higher turnover numbers, ultimately reducing the overall cost of a synthetic route.

Below is a comparative summary of approximate pricing for (R)-DTBM-SEGPHOS and other

selected (R)-atropisomeric phosphine ligands from various chemical suppliers. Prices are

subject to change and may vary by vendor and purity.
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Ligand Supplier Quantity
Approximate
Price (USD)

Price per
100mg (USD)

(R)-DTBM-

SEGPHOS
ChemScene 100 mg $17.00 $17.00

Fisher Scientific 100 mg $61.93 $61.93

TCI 200 mg ₹4,600 (~$55) ~$27.50

(R)-SEGPHOS Strem 250 mg $48.00 $19.20

Sigma-Aldrich 100 mg $49.50 $49.50

(R)-BINAP Strem 250 mg $30.00 $12.00

Sigma-Aldrich 100 mg $34.40 $34.40

(R)-SYNPHOS ChemScene 100 mg $108.00 $108.00

Strem 100 mg $86.00 $86.00

(R)-MeO-

BIPHEP
Strem 100 mg $99.00 $99.00

TCI 250 mg $140.00 $56.00

Note: Prices are retrieved from publicly available supplier websites and are intended for

estimation purposes only.[1][2][3][4][5][6][7]

Performance Analysis: The Benefit
The primary benefit of (R)-DTBM-SEGPHOS lies in its exceptional performance in asymmetric

catalysis, particularly in reactions where other ligands provide suboptimal results.[8] Its

pronounced catalytic activity and the high levels of enantioselectivity it imparts are attributed to

its unique structural features: a narrow dihedral angle from the SEGPHOS backbone and

significant steric bulk from the di-tert-butyl groups.[9] This combination creates a well-defined

chiral pocket that effectively controls the approach of the substrate to the metal center.

(R)-DTBM-SEGPHOS has demonstrated superior performance in numerous transformations,

including:
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Rhodium-catalyzed asymmetric hydrogenation.[10]

Ruthenium-catalyzed enantioselective hydrogenation of alkenes.[11]

Palladium-catalyzed kinetic resolution of tertiary propargylic alcohols.[11]

Nickel-catalyzed enantioselective reactions.[7][12]

Organocatalytic asymmetric halocyclization reactions.

Comparative Experimental Data

The true value of a ligand is best assessed through direct comparison under identical reaction

conditions. The following table summarizes experimental data from a study on the rhodium-

catalyzed enantioselective 1,4-addition of an organoboron reagent to a silacyclohexadienone,

highlighting the superior performance of (R)-DTBM-SEGPHOS.

Table 2: Rh-Catalyzed Asymmetric Addition to Silacyclohexadienone 1a

Entry Ligand
Yield of 4aa
(%)

Chemo-
selectivity
(4aa:5aa)

ee (%)

1
(R)-DTBM-

SEGPHOS
94 >50:1 99

2 (R)-SEGPHOS 75 >50:1 35

3 (R)-BINAP 89 1:1.1 96

4
(R)-MeO-

BIPHEP
91 1:1.2 93

5 (R)-SYNPHOS 85 1.1:1 90

Reaction Conditions: Silacyclohexadienone 1a, PhZnCl (2a), ClSiMe3, [RhCl(coe)2]2, and

ligand in THF at –10 °C for 12 h. Data sourced from reference[13].
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In this specific application, (R)-DTBM-SEGPHOS not only delivered the highest

enantioselectivity (99% ee) but also exhibited perfect chemoselectivity, exclusively forming the

desired 1,4-addition product.[13] In contrast, other bulky ligands like (R)-BINAP and (R)-MeO-

BIPHEP yielded significant amounts of the undesired Heck-type product (5aa).[13] This

demonstrates that the unique steric and electronic properties of (R)-DTBM-SEGPHOS can be

critical for achieving both high stereocontrol and chemoselectivity.

Experimental Protocols
To provide a practical context for its application, a detailed experimental protocol for the

synthesis of a chiral nickel catalyst complex is provided below.

Synthesis of [(R)-DTBM-SEGPHOS]NiCl₂

This procedure outlines the preparation of the Ni(II) complex, a versatile precatalyst for various

enantioselective reactions.[7][12]

Materials:

(R)-DTBM-SEGPHOS (1.00 g, 0.85 mmol, 1.0 equiv)

Nickel(II) chloride (NiCl₂) (110 mg, 0.85 mmol, 1.0 equiv)

Acetonitrile (anhydrous, ~400 mL)

Dichloromethane (anhydrous, ~30 mL)

Celite® (25 g)

Nitrogen gas (inert atmosphere)

Procedure:

An oven-dried 25 mL round-bottomed flask equipped with a magnetic stir bar is charged with

(R)-DTBM-SEGPHOS (1.00 g) and NiCl₂ (110 mg).

Anhydrous acetonitrile (15 mL) is added to the flask.
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A reflux condenser is attached, and the system is purged with nitrogen for 5 minutes, then

maintained under a nitrogen atmosphere (e.g., with a balloon).

The reaction mixture is heated to reflux in an oil bath and stirred for 16 hours.

A glass filter funnel is prepared with a 25 g pad of Celite®, which is wetted with fresh

acetonitrile (70 mL).

While still warm, the reaction mixture is poured onto the Celite® pad. The flask is rinsed with

additional acetonitrile, and the washings are added to the filter.

The Celite® pad is carefully washed with acetonitrile (~300 mL) until all the colored complex

has passed through into the collection flask.

The filtrate is concentrated using a rotary evaporator (30 °C, 12 mmHg).

The resulting solid is dissolved in dichloromethane (20 mL), transferred to a vial, and

concentrated again on the rotary evaporator.

The solid is broken up with a spatula and dried under high vacuum (0.1 mmHg) for 4 hours

to yield the [(R)-DTBM-SEGPHOS]NiCl₂ complex as a fine dark green-black powder (1.10 g,

99% yield).[7]

Visualized Workflows and Relationships
Diagram 1: Experimental Workflow for Asymmetric Hydrogenation
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Caption: A typical experimental workflow for a Rh/(R)-DTBM-SEGPHOS catalyzed asymmetric

hydrogenation.

Diagram 2: Ligand Feature Comparison
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Caption: Logical relationship between (R)-SEGPHOS and its derivative (R)-DTBM-SEGPHOS.

Conclusion
The cost-benefit analysis of (R)-DTBM-SEGPHOS reveals it to be a premium, high-

performance chiral ligand. While its initial purchase price is higher than that of foundational

ligands like (R)-BINAP or its parent, (R)-SEGPHOS, the investment is frequently justified by

significantly improved catalytic outcomes. The enhanced steric bulk and electron-donating

properties of the di-tert-butyl-methoxyphenyl groups often translate to higher yields, superior

enantioselectivities, and broader substrate compatibility, as demonstrated in comparative

studies.[8][13][14] For challenging transformations where selectivity and efficiency are

paramount, (R)-DTBM-SEGPHOS provides a powerful tool that can reduce overall project

costs by minimizing waste, simplifying purification, and achieving desired stereochemical

outcomes that might otherwise be unattainable. For researchers in drug development and fine

chemical synthesis, the "benefit" of achieving near-perfect enantioselectivity often outweighs

the higher initial "cost" of the ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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